Cas no 62581-84-4 (2-Propanol, 1-(2,4-dichlorophenoxy)-3-methoxy-)
62581-84-4 structure
Product Name:2-Propanol, 1-(2,4-dichlorophenoxy)-3-methoxy-
CAS No:62581-84-4
MF:C10H12Cl2O3
MW:251.106481552124
CID:439351
PubChem ID:71384985
Update Time:2025-04-19
2-Propanol, 1-(2,4-dichlorophenoxy)-3-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propanol, 1-(2,4-dichlorophenoxy)-3-methoxy-
- 1-(2,4-dichlorophenoxy)-3-methoxypropan-2-ol
- DTXSID40807232
- 62581-84-4
-
- Inchi: 1S/C10H12Cl2O3/c1-14-5-8(13)6-15-10-3-2-7(11)4-9(10)12/h2-4,8,13H,5-6H2,1H3
- InChI Key: MHUIIGDYYUHUEC-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1OCC(COC)O)Cl
Computed Properties
- Exact Mass: 250.01646
- Monoisotopic Mass: 250.0163496g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 38.7Ų
Experimental Properties
- PSA: 38.69
2-Propanol, 1-(2,4-dichlorophenoxy)-3-methoxy- Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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